Cas no 1443355-12-1 (2-[3,4-difluoro-5-(2-methylpropoxy)phenyl]ethanol)

• Product Name: 2-[3,4-difluoro-5-(2-methylpropoxy)phenyl]ethanol
• CAS No: 1443355-12-1
• MF: C₁₂H₁₆F₂O₂
• MW: 230.251050949097
• MDL: MFCD18426620
• CID: 5219143
• Update Time: 2026-03-06

2-[3,4-difluoro-5-(2-methylpropoxy)phenyl]ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[3,4-difluoro-5-(2-methylpropoxy)phenyl]ethanol
• Benzeneethanol, 3,4-difluoro-5-(2-methylpropoxy)-

• MDL： MFCD18426620
• Inchi： 1S/C12H16F2O2/c1-8(2)7-16-11-6-9(3-4-15)5-10(13)12(11)14/h5-6,8,15H,3-4,7H2,1-2H3
• InChI Key： YPSCJZOAHCPUPR-UHFFFAOYSA-N
• SMILES： C1(CCO)=CC(OCC(C)C)=C(F)C(F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5

Additional information on 2-[3,4-difluoro-5-(2-methylpropoxy)phenyl]ethanol

2-[3,4-Difluoro-5-(2-Methylpropoxy)Phenyl]Ethanol: A Comprehensive Overview

CAS No. 1443355-12-1 refers to the compound known as 2-[3,4-difluoro-5-(2-methylpropoxy)phenyl]ethanol, a chemically synthesized substance with unique properties and applications. This compound has garnered attention in various fields due to its structural complexity and potential utility in pharmaceuticals, agrochemicals, and specialty chemicals. The molecule consists of a phenyl ring substituted with fluorine atoms at positions 3 and 4, a propoxy group at position 5, and an ethanol moiety attached via a methylene group. This configuration imparts distinct chemical and physical properties, making it a subject of interest for researchers and industry professionals alike.

The synthesis of 2-[3,4-difluoro-5-(2-methylpropoxy)phenyl]ethanol involves multi-step organic reactions, including nucleophilic substitution, oxidation, and coupling processes. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly production methods. For instance, the use of palladium catalysts in cross-coupling reactions has significantly improved the yield and purity of the compound. Additionally, the application of microwave-assisted synthesis has been explored to accelerate reaction times while maintaining product quality.

In terms of applications, 2-[3,4-difluoro-5-(2-methylpropoxy)phenyl]ethanol exhibits promising pharmacological properties. Studies have shown that this compound possesses antioxidant activity, which could be beneficial in the development of drugs targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions. Furthermore, its ability to act as a chiral auxiliary in asymmetric synthesis has been highlighted in recent research papers. This feature makes it a valuable tool in the construction of complex molecules with high enantioselectivity.

The environmental impact of CAS No. 1443355-12-1 has also been a topic of interest. Researchers have investigated its biodegradation pathways under various conditions to assess its potential risks to ecosystems. Results indicate that the compound undergoes rapid hydrolysis under alkaline conditions, reducing its persistence in aquatic environments. However, further studies are required to fully understand its long-term effects on flora and fauna.

In conclusion, 2-[3,4-difluoro-5-(2-methylpropoxy)phenyl]ethanol, identified by its CAS number 1443355-12-1, represents a versatile compound with diverse applications across multiple industries. Its unique structure and functional groups provide a foundation for innovative research and development efforts. As scientific advancements continue to unfold, this compound is expected to play an increasingly significant role in both academic and industrial settings.